Cas no 960285-65-8 (1H-Pyrazolo[3,4-b]pyridine, 4-iodo-1-methyl-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine, 4-iodo-1-methyl-
• CAS No: 960285-65-8
• MF: C₇H₆IN₃
• MW: 259.047112941742
• CID: 5687043
• PubChem ID: 67548813
• Update Time: 2023-09-19

1H-Pyrazolo[3,4-b]pyridine, 4-iodo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• GPBHMJMFGDCJRP-UHFFFAOYSA-N
• SCHEMBL2822778
• 4-Iodo-1-methyl-1H-pyrazolo[3,4-b]pyridine
• C91550
• 960285-65-8
• 1H-Pyrazolo[3,4-b]pyridine, 4-iodo-1-methyl-

• Inchi： 1S/C7H6IN3/c1-11-7-5(4-10-11)6(8)2-3-9-7/h2-4H,1H3
• InChI Key： GPBHMJMFGDCJRP-UHFFFAOYSA-N
• SMILES： C12N(C)N=CC1=C(I)C=CN=2

Computed Properties

• Exact Mass: 258.96064g/mol
• Monoisotopic Mass: 258.96064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.7Ų